![molecular formula C5H5BrN2 B1282786 4-Bromo-1-vinyl-1H-pyrazole CAS No. 80308-80-1](/img/structure/B1282786.png)
4-Bromo-1-vinyl-1H-pyrazole
Overview
Description
“4-Bromo-1-vinyl-1H-pyrazole” is a chemical compound with the molecular formula C5H5BrN2 . It is a pyrazole derivative and is considered a heteroaryl halide . The compound has a molecular weight of 173.01 g/mol .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “4-Bromo-1-vinyl-1H-pyrazole”, has been extensively studied. One common method involves the cyclocondensation reaction of hydrazine derivatives on acetylenic ketones to form pyrazolines, which after removal of the leaving group, provide the desired pyrazoles . Another method reported involves the reaction of this compound with titanium tetrachloride to afford binary adducts .
Molecular Structure Analysis
The molecular structure of “4-Bromo-1-vinyl-1H-pyrazole” can be represented by the InChI code 1S/C5H5BrN2/c1-2-8-4-5(6)3-7-8/h2-4H,1H2
. The Canonical SMILES representation is C=CN1C=C(C=N1)Br
.
Chemical Reactions Analysis
“4-Bromo-1-vinyl-1H-pyrazole” is known to participate in various chemical reactions. For instance, it has been reported to undergo cyanation in the presence of palladium catalysts . It may also be used as a starting material in the synthesis of 1,4’-bipyrazoles .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Bromo-1-vinyl-1H-pyrazole” include a molecular weight of 173.01 g/mol, a computed XLogP3-AA value of 1.5, and a topological polar surface area of 17.8 Ų . The compound has a complexity of 94.4 and a covalently-bonded unit count of 1 .
Scientific Research Applications
Synthesis of Bipyrazoles
4-Bromo-1-vinyl-1H-pyrazole is used as a starting material in the synthesis of 1,4′-bipyrazoles. Bipyrazoles are an important class of compounds with various applications in coordination chemistry and materials science due to their ability to act as bridging ligands in the formation of complex structures .
Pharmaceutical Applications
This compound is utilized in the synthesis of various pharmaceutical and biologically active compounds. For instance, it can be used to create inhibitors that have potential therapeutic applications in treating diseases .
Biological Activity Studies
Researchers use 4-Bromo-1-vinyl-1H-pyrazole in studies investigating biological activities such as apoptosis induction, cell cycle arrest, and anti-inflammatory properties. These studies are crucial for drug discovery and understanding the mechanism of action of new therapeutic agents .
Coordination Chemistry
The compound serves as a precursor for the preparation of solid hexacoordinate complexes by reacting with dimethyl- and divinyl-tindichloride. These complexes have significance in studying molecular geometry and designing new materials .
Organic Synthesis Methodologies
It is involved in various organic synthesis methodologies, such as bromination reactions using NBS as the brominating agent, which is a common technique in organic chemistry to introduce bromine into molecules .
Mechanism of Action
Target of Action
4-Bromo-1-vinyl-1H-pyrazole is a pyrazole derivative . Pyrazoles are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure Pyrazole derivatives have been found to exhibit diverse biological activities, suggesting they interact with multiple targets .
Mode of Action
It is reported to inhibit the oxidative phosphorylation, the atp -32 p exchange reaction, and energy-dependent and independent calcium uptake . This suggests that it may interact with enzymes involved in these processes, altering their function and leading to changes in cellular metabolism.
Pharmacokinetics
Its solubility in organic solvents such as methanol and dichloromethane suggests it may have good bioavailability.
Result of Action
The inhibition of oxidative phosphorylation and calcium uptake could potentially disrupt energy production and intracellular signaling, leading to changes in cell function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Bromo-1-vinyl-1H-pyrazole. For instance, its stability may be affected by temperature and exposure to light. It is recommended to store this compound in a cool, dry place in a tightly closed container
properties
IUPAC Name |
4-bromo-1-ethenylpyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2/c1-2-8-4-5(6)3-7-8/h2-4H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCFPSTHDQFDHPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CN1C=C(C=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70542260 | |
Record name | 4-Bromo-1-ethenyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70542260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
80308-80-1 | |
Record name | 4-Bromo-1-ethenyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70542260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 80308-80-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.